Cas no 6045-28-9 (2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide)
6045-28-9 structure
Product Name:2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide
CAS No:6045-28-9
MF:C10H11N5OS
MW:249.292239427567
CID:1620494
PubChem ID:791167
Update Time:2025-04-21
2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide
- Acetamide, 2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-phenyl-
- AKOS000639732
- CB06344
- SMSF0012102
- STK121243
- Z18520361
- 2-[(1-Methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylethanimidic acid
- 2-[(1-methyl-1H-tetrazol-5-yl)thio]-N-phenylacetamide
- DTXSID80975848
- CBMicro_013713
- BIM-0013662.P001
- 6045-28-9
- 2-(1-methyltetrazol-5-yl)sulfanyl-N-phenylacetamide
-
- Inchi: 1S/C10H11N5OS/c1-15-10(12-13-14-15)17-7-9(16)11-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,11,16)
- InChI Key: LJCMEWPHGBUIRE-UHFFFAOYSA-N
- SMILES: S(C1=NN=NN1C)CC(NC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 249.06863
- Monoisotopic Mass: 249.06843116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 98Ų
Experimental Properties
- PSA: 72.7
2-[(1-methyl-1H-tetrazol-5-yl)sulfanyl]-N-phenylacetamide Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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